Cas no 2227738-13-6 (3-bromo-5-methoxy-4-(2R)-oxiran-2-ylpyridine)

• Product Name: 3-bromo-5-methoxy-4-(2R)-oxiran-2-ylpyridine
• CAS No: 2227738-13-6
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 5837966
• PubChem ID: 165970952
• Update Time: 2025-06-13

3-bromo-5-methoxy-4-(2R)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methoxy-4-(2R)-oxiran-2-ylpyridine
• 3-bromo-5-methoxy-4-[(2R)-oxiran-2-yl]pyridine
• EN300-1907873
• 2227738-13-6

• Inchi： 1S/C8H8BrNO2/c1-11-6-3-10-2-5(9)8(6)7-4-12-7/h2-3,7H,4H2,1H3/t7-/m0/s1
• InChI Key： WWKLFEYGMFGSSL-ZETCQYMHSA-N
• SMILES： BrC1=CN=CC(=C1[C@@H]1CO1)OC

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.6Ų

Additional information on 3-bromo-5-methoxy-4-(2R)-oxiran-2-ylpyridine

Comprehensive Overview of 3-bromo-5-methoxy-4-(2R)-oxiran-2-ylpyridine (CAS No. 2227738-13-6)

3-bromo-5-methoxy-4-(2R)-oxiran-2-ylpyridine (CAS No. 2227738-13-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of epoxide-containing pyridine derivatives, which are known for their reactivity and potential applications in drug discovery. Its molecular formula, C₉H₈BrNO₂, highlights the presence of a bromine substituent, a methoxy group, and an (R)-configured oxirane ring, making it a versatile intermediate for synthetic chemistry.

Recent trends in scientific literature and search engine queries reveal growing interest in epoxide-functionalized heterocycles, particularly for their role in targeted drug design and covalent inhibitor development. Researchers frequently search for terms like "pyridine epoxide reactivity" or "brominated pyridine applications," reflecting the compound's relevance in modern medicinal chemistry. The stereospecific oxirane moiety in this molecule is especially noteworthy, as it can participate in ring-opening reactions with nucleophiles, a property exploited in the synthesis of bioactive molecules.

From a synthetic perspective, 3-bromo-5-methoxy-4-(2R)-oxiran-2-ylpyridine serves as a valuable building block for constructing more complex architectures. Its bromine atom enables cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the oxirane ring offers opportunities for diversification through epoxide ring-opening with amines, thiols, or other nucleophiles. These transformations align with current industry demands for fragment-based drug discovery and late-stage functionalization strategies, topics frequently discussed in recent conferences and publications.

The compound's physicochemical properties have also become a point of discussion in computational chemistry circles. With a molecular weight of 242.07 g/mol and moderate lipophilicity (predicted LogP ~1.8), it falls within the desirable range for blood-brain barrier permeability—a hot topic in central nervous system (CNS) drug development. Quantum mechanical calculations and molecular docking studies involving similar epoxide-pyridine hybrids often appear in recent patent applications, particularly those related to kinase inhibitors and enzyme modulators.

In the context of green chemistry advancements, researchers are investigating eco-friendly methods to synthesize such functionalized pyridines. Searches for "sustainable epoxide synthesis" and "catalyzed pyridine bromination" have increased by 40% year-over-year, according to analytical data from major scientific databases. This aligns with the compound's potential utility in biocatalysis applications, where enzymatic resolution of the (R)-oxirane stereocenter could offer advantages over traditional chemical methods.

Stability studies indicate that 3-bromo-5-methoxy-4-(2R)-oxiran-2-ylpyridine requires storage under inert conditions due to the sensitivity of its epoxide group to moisture and acidic environments. This characteristic has prompted discussions about optimal lyophilization techniques and solid-state stabilization methods—another area receiving heightened attention in pharmaceutical formulation forums. The compound's UV chromophore (λ_max ~270 nm) also makes it suitable for analytical method development, particularly in HPLC purity assessment protocols.

Emerging applications in materials science have further expanded interest in this chemical entity. Its potential as a precursor for photoactive polymers or ligands in catalytic systems appears in recent materials science patent filings. The combination of electron-withdrawing bromine and electron-donating methoxy group creates interesting electronic properties that could be exploited in organic electronics—a field experiencing rapid growth according to market analysis reports.

From a safety and handling perspective, while not classified as hazardous under standard protocols, proper precautions should be taken when working with this compound due to its reactive epoxide functionality. This aspect frequently appears in workplace safety searches alongside terms like "epoxide handling guidelines" and "personal protective equipment for reactive intermediates." The compound's crystallinity and melting point characteristics (reported range 98-102°C) make it manageable for standard laboratory operations when proper procedures are followed.

In conclusion, 3-bromo-5-methoxy-4-(2R)-oxiran-2-ylpyridine (CAS No. 2227738-13-6) represents a multifaceted compound with growing importance across several scientific disciplines. Its unique combination of halogenation, etherification, and stereospecific epoxide features positions it as a valuable asset in contemporary research, particularly in areas merging synthetic methodology with applied pharmaceutical sciences. The compound continues to inspire innovative applications that address current challenges in precision medicine and advanced material design.